Cas no 1260831-38-6 (1-(3-chlorophenyl)prop-2-en-1-amine)

• Product Name: 1-(3-chlorophenyl)prop-2-en-1-amine
• CAS No: 1260831-38-6
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• CID: 5168029
• PubChem ID: 53402732
• Update Time: 2025-10-05

1-(3-chlorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROPHENYL)PROP-2-EN-1-AMINE
• N15242
• 1260831-38-6
• AKOS014313155
• 1-(3-chlorophenyl)prop-2-en-1-amine

• MDL： MFCD11848497
• Inchi： 1S/C9H10ClN/c1-2-9(11)7-4-3-5-8(10)6-7/h2-6,9H,1,11H2
• InChI Key： SOPUHYOEFODYNT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C=C)N

Computed Properties

• Exact Mass: 167.0501770g/mol
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 1-(3-chlorophenyl)prop-2-en-1-amine

Introduction to 1-(3-Chlorophenyl)prop-2-en-1-amine (CAS No. 1260831-38-6)

1-(3-Chlorophenyl)prop-2-en-1-amine, also known by its CAS number 1260831-38-6, is a versatile organic compound with significant applications in the fields of pharmaceutical research and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a chlorinated phenyl ring and an amino group attached to a propenyl chain. The combination of these functional groups endows the molecule with a range of chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 1-(3-Chlorophenyl)prop-2-en-1-amine is C₉H₉ClN, and its molecular weight is approximately 164.62 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a characteristic amine odor. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various synthetic processes and analytical techniques.

In recent years, 1-(3-Chlorophenyl)prop-2-en-1-amine has gained considerable attention in the pharmaceutical industry due to its potential as a building block for the synthesis of bioactive compounds. One notable application is in the development of drugs targeting neurological disorders. For instance, researchers have explored its use in the synthesis of serotonin receptor modulators, which have shown promise in treating conditions such as depression and anxiety disorders. A study published in the Journal of Medicinal Chemistry highlighted the role of this compound in enhancing the potency and selectivity of serotonin receptor ligands.

Beyond its applications in neuropharmacology, 1-(3-Chlorophenyl)prop-2-en-1-amine has also been investigated for its potential in cancer research. Studies have demonstrated that derivatives of this compound can exhibit antiproliferative effects on various cancer cell lines. For example, a research team at the National Cancer Institute reported that certain derivatives of 1-(3-Chlorophenyl)prop-2-en-1-amine showed significant cytotoxicity against breast cancer cells, suggesting their potential as lead compounds for further drug development.

The synthetic accessibility of 1-(3-Chlorophenyl)prop-2-en-1-amine has further contributed to its popularity in academic and industrial settings. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-chlorobenzaldehyde with ammonia or primary amines under appropriate conditions. This reaction typically proceeds via an imine intermediate, which can be reduced to form the desired amine product. The choice of reducing agent and reaction conditions can significantly influence the yield and purity of the final product.

In addition to its use as a synthetic intermediate, 1-(3-Chlorophenyl)prop-2-en-1-amine has also been studied for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis, enabling the production of optically pure compounds that are essential for many pharmaceutical applications. Researchers at the University of California, Berkeley, have reported that certain derivatives of this compound can serve as effective ligands for palladium-catalyzed asymmetric allylic alkylation reactions, leading to high enantioselectivities and yields.

The safety profile of 1-(3-Chlorophenyl)prop-2-en-1-amine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, precautions should be taken to avoid skin contact and inhalation due to its amine functionality. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 1-(3-Chlorophenyl)prop-2-en-1-amine (CAS No. 1260831-38-6) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists working in various fields. As research continues to uncover new applications and derivatives of this compound, it is likely to remain an important player in the development of novel therapeutics and advanced materials.